Cas no 946759-03-1 (3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine)

• Product Name: 3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine
• CAS No: 946759-03-1
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5944214
• PubChem ID: 45075381
• Update Time: 2025-05-23

3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1859066
• 3-[(5,6,7,8-Tetrahydro-1-naphthalenyl)oxy]piperidine
• DTXSID601217929
• 3-(5,6,7,8-tetrahydronaphthalen-1-yloxy)piperidine
• 946759-03-1
• 3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine

• Inchi： 1S/C15H21NO/c1-2-8-14-12(5-1)6-3-9-15(14)17-13-7-4-10-16-11-13/h3,6,9,13,16H,1-2,4-5,7-8,10-11H2
• InChI Key： UCVXIUQDUQFZAS-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2CCCCC=21)C1CNCCC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine

3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine (CAS No: 946759-03-1)

3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine, also known by its CAS number 946759-03-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a tetrahydronaphthalene moiety with a piperidine ring. The tetrahydronaphthalene group contributes to the compound's hydrophobicity and stability, while the piperidine ring introduces nitrogen functionality, enhancing its potential for interaction with biological systems.

The synthesis of 3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine involves a series of well-established organic reactions. Typically, the starting material is a substituted naphthalene derivative, which undergoes hydrogenation to form the tetrahydronaphthalene intermediate. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the piperidine moiety. The optimization of reaction conditions, such as temperature and catalyst selection, is crucial to achieving high yields and purity of the final product.

Recent studies have highlighted the potential of 3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine in drug discovery. Its structural features make it an attractive candidate for modulating various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. For instance, researchers have explored its ability to act as an antagonist or agonist in vitro models of neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, CAS No: 946759-03-1 has shown promise in materials science. Its rigid structure and conjugated aromatic system make it a potential candidate for use in organic electronics or as a building block in supramolecular chemistry. Current investigations are focusing on its electronic properties and self-assembling behavior under different conditions.

The characterization of 3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine employs advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's purity and structural integrity. Furthermore, computational modeling techniques like molecular docking are being utilized to predict its binding affinities to various biological targets.

In conclusion, CAS No: 946759-03-1, or 3-(5,6,7,8-Tetrahydronaphthalen-1-yloxy)piperidine, represents a versatile molecule with applications spanning drug discovery and materials science. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its potential applications and mechanisms of action, this compound is poised to play an increasingly important role in both academic research and industrial development.